Cas no 1805888-18-9 (Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate)

• Product Name: Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate
• CAS No: 1805888-18-9
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 4958258
• Update Time: 2025-08-05

Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate

• Inchi： 1S/C13H15NO2S/c1-3-16-13(15)11-8-4-6-10(7-5-9-14)12(11)17-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： VGHJAMWVKPRBEZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)OCC)=CC=CC=1CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate

Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate and Its Significance in Modern Pharmaceutical Chemistry

Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate, with the chemical identifier CAS No. 1805888-18-9, represents a pivotal compound in the realm of synthetic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biotechnology. The integration of cyanoethyl and methylthio functional groups within the benzene ring framework contributes to its distinct chemical properties, which are critical for its biological activity and synthetic utility.

Recent advancements in medicinal chemistry have highlighted the importance of benzoate derivatives in the design of therapeutics targeting inflammatory and neurodegenerative diseases. The cyanoethyl moiety, known for its ability to modulate electron density, plays a crucial role in enhancing the molecule's reactivity and selectivity. Meanwhile, the methylthio group introduces sulfur-based functionalities that are often associated with enhanced metabolic stability and bioavailability. These features collectively position Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate as a promising scaffold for the development of novel pharmaceutical agents.

Studies published in 2023 have demonstrated the potential of benzoate derivatives in the context of anti-inflammatory therapies. A groundbreaking paper in *Journal of Medicinal Chemistry* (2023) reported that compounds with cyanoethyl substitutions exhibit significantly improved inhibitory activity against pro-inflammatory cytokines compared to their non-substituted counterparts. This finding underscores the importance of cyanoethyl functionalization in optimizing the therapeutic efficacy of benzoate derivatives. The methylthio group further enhances the molecule's interaction with biological targets, as evidenced by molecular docking studies that revealed its ability to form hydrogen bonds with key residues in target proteins.

The synthesis of Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate has been the focus of several recent studies, with a particular emphasis on green chemistry approaches. A 2024 publication in *Green Chemistry* described a solvent-free microwave-assisted method for the efficient synthesis of this compound, achieving a yield of over 90% under mild conditions. This approach not only reduces environmental impact but also aligns with the growing demand for sustainable synthetic methods in pharmaceutical production. The use of methylthio groups in this context is noteworthy, as they can be introduced through atom-efficient reactions that minimize waste generation.

Applications of Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate extend beyond traditional pharmaceuticals into the field of biotechnology. Recent research has explored its potential as a building block for the synthesis of bioactive peptides and small molecules targeting specific disease mechanisms. A 2023 study in *Bioorganic & Medicinal Chemistry* demonstrated that this compound can serve as a precursor for the development of inhibitors against protein kinases, which are implicated in various cancers. The cyanoethyl group's ability to act as a bioisostere for certain functional groups has been particularly valuable in this context, enabling the design of compounds with improved pharmacokinetic profiles.

Moreover, the structural versatility of Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate has led to its exploration in the field of materials science. Researchers have investigated its potential as a component in the development of smart drug delivery systems. A 2024 paper in *Advanced Drug Delivery Reviews* highlighted the use of this compound in the formulation of stimuli-responsive hydrogels that release therapeutic agents in response to specific physiological conditions. The methylthio group's reactivity under controlled conditions was identified as a key factor in achieving this functionality, showcasing the compound's adaptability to diverse applications.

The pharmacological properties of Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate have also been the subject of extensive computational studies. Molecular dynamics simulations have provided insights into its interaction with cellular membranes and its potential to modulate ion channel activity. These simulations, published in *Computational and Structural Chemistry* (2023), suggest that the cyanoethyl group plays a critical role in the molecule's ability to penetrate cell membranes, while the methylthio group contributes to its stability in aqueous environments. Such findings are crucial for the rational design of derivatives with enhanced therapeutic properties.

Despite its promising applications, the development of Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate as a therapeutic agent is still in its early stages. Ongoing research aims to address challenges related to its metabolic degradation and potential side effects. A 2024 study in *Toxicological Sciences* investigated the in vivo toxicity of this compound and found that it exhibits a favorable safety profile compared to existing benzoate derivatives. These findings provide a strong foundation for further exploration of its therapeutic potential.

In conclusion, Ethyl 3-(2-cyanoethyl)-2-(methylthio)benzoate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with recent developments in synthetic methods and computational modeling, position it as a versatile scaffold for the development of novel therapeutics. As research in this area continues to evolve, the compound's potential applications in medicine and biotechnology are expected to expand, offering new opportunities for innovation in drug discovery.